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Compound of Interest

Compound Name: 1,2-Bis(2-pyridyl)ethylene

CAS No.: 13341-40-7

Cat. No.: B076112 Get Quote

This guide provides a comprehensive technical overview of 2,2'-vinylenedipyridine, a versatile

heterocyclic compound of significant interest to researchers in coordination chemistry, materials

science, and drug development. We will delve into its chemical identity, explore a robust and

reproducible synthesis methodology, and discuss its key applications, providing the

foundational knowledge necessary for its effective utilization in a research setting.

Chemical Identity and Structure
2,2'-Vinylenedipyridine is an organic compound characterized by two pyridine rings linked by a

vinyl bridge. The molecule primarily exists as the more stable (E)-isomer, also known as the

trans-isomer, due to reduced steric hindrance compared to the cis-isomer.

The IUPAC name for this compound is 2-[(E)-2-pyridin-2-ylethenyl]pyridine[1]. Its chemical

structure is depicted below:

Chemical Structure of (E)-2,2'-Vinylenedipyridine

A 2D representation of the (E)-2,2'-vinylenedipyridine molecule.
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In scientific literature and commercial catalogs, 2,2'-vinylenedipyridine is known by several

names. A comprehensive list is provided below for ease of reference and literature searching.

Synonym CAS Number

1,2-Di(2-pyridyl)ethylene 1437-15-6[1][2][3]

(E)-1,2-Di(pyridin-2-yl)ethene 13341-40-7[2]

1,2-Bis(2-pyridyl)ethylene 1437-15-6[2][3]

Pyridine, 2,2'-(1,2-ethenediyl)bis- 1437-15-6[2]

(E)-1,2-Bis(2-pyridinyl)ethene N/A

2-[(E)-2-(2-Pyridinyl)vinyl]pyridine N/A

trans-2,2'-Vinylenedipyridine N/A

Physicochemical Properties
2,2'-Vinylenedipyridine is typically a yellow to orange solid at room temperature.[2] Its

properties make it suitable for a range of applications in both solution and solid-state chemistry.

It is soluble in organic solvents such as dichloromethane and ethanol, with limited solubility in

water.[2]
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Property Value Reference

Molecular Formula C₁₂H₁₀N₂ [1][3]

Molecular Weight 182.22 g/mol [1][3]

Melting Point 118-119 °C [3]

Boiling Point 150-160 °C at 2 mmHg [3]

Appearance Yellow powder [1]

XLogP3 2.1 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Synthesis of (E)-1,2-Di(2-pyridyl)ethylene via
McMurry Coupling
The synthesis of symmetrical alkenes from two aldehyde or ketone molecules can be

effectively achieved through a McMurry coupling reaction.[4] This reductive coupling, driven by

a low-valent titanium reagent, is particularly well-suited for the synthesis of (E)-1,2-di(2-

pyridyl)ethylene from pyridine-2-carboxaldehyde. The driving force of the reaction is the

formation of a strong titanium-oxygen bond in the titanium oxide byproduct.

The causality behind this choice of methodology lies in its efficiency for creating symmetrical,

and often sterically hindered, alkenes from readily available carbonyl precursors. The reaction

proceeds via a pinacol coupling intermediate, which is then deoxygenated by the oxophilic low-

valent titanium to yield the final alkene.[4][5]

Synthesis Workflow
The overall workflow for the synthesis can be visualized as a two-stage process: the in-situ

preparation of the active low-valent titanium reagent, followed by the reductive coupling of the

aldehyde.
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Stage 1: Reagent Preparation (Inert Atmosphere)

Stage 2: Reductive Coupling

TiCl4 in dry THF/DME

Low-Valent Titanium (LVT) slurry Add dropwise at 0°C

Zinc dust (reducing agent)

Reflux for several hours

Reflux for several hours

 Cool to 0°C, then add aldehyde

Pyridine-2-carboxaldehyde
in dry THF/DME Aqueous Workup

(e.g., 10% K2CO3)
Purification

(Extraction & Recrystallization) (E)-1,2-Di(2-pyridyl)ethylene

Click to download full resolution via product page

Workflow for the synthesis of (E)-1,2-Di(2-pyridyl)ethylene.

Detailed Experimental Protocol
This protocol is a representative procedure based on the general methodology for McMurry

reactions.[6][7] Researchers should exercise all necessary safety precautions, including

working in a well-ventilated fume hood and under an inert atmosphere.

Materials and Reagents:

Titanium(IV) chloride (TiCl₄)

Zinc dust (<325 mesh)

Pyridine-2-carboxaldehyde

Anhydrous Tetrahydrofuran (THF) or 1,2-Dimethoxyethane (DME)
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10% Aqueous Potassium Carbonate (K₂CO₃) solution

Anhydrous Magnesium Sulfate (MgSO₄)

Organic solvents for extraction (e.g., Diethyl ether or Pentane)

Pyridine (optional, sometimes added with the substrate)[6]

Procedure:

Preparation of the Low-Valent Titanium (LVT) Reagent:

Set up a two or three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a magnetic stirrer, under an inert atmosphere (e.g., Argon or

Nitrogen).

To the flask, add zinc dust.

Suspend the zinc dust in anhydrous THF (or DME).

Cool the stirred suspension to 0°C using an ice bath.

Slowly add titanium(IV) chloride dropwise to the suspension via the dropping funnel. An

exothermic reaction will occur.

After the addition is complete, remove the ice bath and heat the mixture to reflux for 2-3

hours. The color of the mixture should turn from gray to black, indicating the formation of

the active low-valent titanium species.[6]

Reductive Coupling Reaction:

Cool the black LVT slurry back to 0°C.

Dissolve pyridine-2-carboxaldehyde in anhydrous THF (or DME).

Add the aldehyde solution to the LVT slurry. A small amount of pyridine may also be added

at this stage.[6]
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After the addition, heat the reaction mixture to reflux and maintain for several hours (e.g.,

18-20 hours), monitoring the reaction by Thin Layer Chromatography (TLC) if desired.[7]

Work-up and Purification:

Cool the reaction mixture to room temperature.

Carefully quench the reaction by the slow addition of 10% aqueous K₂CO₃ solution.[7]

Filter the resulting mixture through a pad of celite to remove the titanium oxides.

Extract the aqueous filtrate with an organic solvent such as diethyl ether or pentane.[7]

Combine the organic extracts and wash with water, then with brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under

reduced pressure to yield the crude product.

The crude product can be further purified by column chromatography or recrystallization to

afford pure (E)-1,2-di(2-pyridyl)ethylene.

Applications in Research and Development
The unique structure of 2,2'-vinylenedipyridine, featuring two nitrogen atoms in the pyridine

rings capable of coordination, makes it a valuable ligand in coordination chemistry and

materials science.[2]

Ligand in Catalysis: The bidentate nature of the pyridine nitrogen atoms allows 2,2'-

vinylenedipyridine to form stable complexes with various transition metals. These complexes

can be explored as catalysts in a range of organic transformations.

Luminescent Materials: The conjugated π-system of the molecule gives rise to interesting

photophysical properties, including fluorescence.[2] This makes it a building block for the

development of novel luminescent materials, sensors, and organic light-emitting diodes

(OLEDs).

Coordination Polymers and Metal-Organic Frameworks (MOFs): As a bridging ligand, it can

be used to construct coordination polymers and MOFs with potentially interesting porous,
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magnetic, or catalytic properties.

Safety and Handling
2,2'-Vinylenedipyridine is classified as a skin and eye irritant.[1][3] It may also cause respiratory

irritation.[1][3] Appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn when handling this compound. All manipulations

should be performed in a well-ventilated chemical fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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